molecular formula C9H9NO3 B1501820 3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid CAS No. 1007875-95-7

3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid

Cat. No. B1501820
CAS RN: 1007875-95-7
M. Wt: 179.17 g/mol
InChI Key: NIKDSBLTDYBAGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride” is a yellow solid with a molecular weight of 215.64 . Another related compound, “3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid”, has a molecular weight of 193.16 .


Synthesis Analysis

A series of structurally diverse 3,4-dihydro-2H-benzo[b][1,4]-oxazine-2-carboxylic acid derivatives were synthesized and characterized by IR, 1H NMR, 13C NMR, and mass spectral study . Another study described an unprecedented mechanochemical “parallel synthesis” of 3,4-dihydro-2H-benzo[e][1,3]oxazine derivatives via a one-pot three-component reaction .


Molecular Structure Analysis

The molecular structure of these compounds was characterized using techniques such as IR spectroscopy, 1H NMR, 13C NMR, and mass spectral study .


Chemical Reactions Analysis

The synthesis of these compounds involved a one-pot three-component reaction .


Physical And Chemical Properties Analysis

“3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride” is a yellow solid . The related compound “3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid” is also a solid .

Scientific Research Applications

Synthesis and Chemical Properties

3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid and its derivatives have been a subject of interest in organic chemistry, particularly in the synthesis of various compounds. Yin Du-lin (2007) explored the synthesis of nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid derivatives, emphasizing the versatility of these compounds in chemical reactions (Yin Du-lin, 2007). Additionally, innovative synthesis methods for 3,4-dihydro-2H-benzo[1,4]oxazines have been developed, as demonstrated by 詹淑婷 (2012), who used 2-aminophenol as a starting material (詹淑婷, 2012).

Pharmacological Potential

A study by M. Ohno et al. (2006) found 3,4-dihydro-2H-benzo[1,4]oxazin-8-yloxyacetic acid derivatives to be potent dual-acting agents, blocking the TXA2 receptor and activating the PGI2 receptor, suggesting potential in anti-thrombotic and cardiovascular applications (M. Ohno et al., 2006).

Solid-Phase Synthesis Applications

Soňa Křupková et al. (2016) utilized derivatives of 3-methyl-3,6-dihydro-2H-1,2-oxazine-6-carboxylic acid in solid-phase synthesis, showcasing the utility of these compounds in the development of libraries for high-throughput synthesis and combinatorial chemistry (Soňa Křupková et al., 2016).

Material Science Applications

3,4-Dihydro-1,3-2H-benzoxazines, including the 3,4-Dihydro-2H-benzo[1,4]oxazine derivatives, have been used beyond their role as monomers for polybenzoxazines. W. Wattanathana et al. (2017) discussed their use in applications like luminescent materials, ligands for cations, and reducing agents for precious metal ions, indicating their versatility in material science (W. Wattanathana et al., 2017).

Safety and Hazards

For “3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid”, the safety information includes hazard statements H302-H312-H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled .

Mechanism of Action

Target of Action

Similar compounds have been used as poly (adp-ribose) polymerase (parp) inhibitors , suggesting that 3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid may also target this enzyme. PARP plays a crucial role in DNA repair and genomic stability.

Mode of Action

Conversely, electron-donating groups such as methyl and t-butyl make the molecules electron-rich and could bind to electron-deficient sites of the target .

properties

IUPAC Name

3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO3/c11-9(12)6-2-1-3-7-8(6)13-5-4-10-7/h1-3,10H,4-5H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIKDSBLTDYBAGO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(C=CC=C2N1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70695260
Record name 3,4-Dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70695260
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

179.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1007875-95-7
Record name 3,4-Dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1007875-95-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,4-Dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70695260
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid ethyl ester 2.1 g (10 mmol) of step 3 in a mixture of tetrahydrofuran 10 mL and distilled water 10 mL was added lithium hydroxide monohydrate 0.85 g (20 mmol), followed by stirring at room temperature for 8 hrs. After concentrating the reaction mixture in a vacuum, the reaction mixture was diluted with ethylacetate, washed with 1N HCl and a saturated NaCl solution, and dried over magnesium sulfate. The residue was concentrated in a vacuum and crystallized in ethylacetate/hexane to obtain 1.6 g of the title compound (yield 89%).
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.85 g
Type
reactant
Reaction Step Two
Yield
89%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid
Reactant of Route 2
Reactant of Route 2
3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid
Reactant of Route 3
Reactant of Route 3
3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid
Reactant of Route 4
Reactant of Route 4
3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid
Reactant of Route 5
3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid
Reactant of Route 6
3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.